(4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone

• IUPAC Name: (4-benzylpiperazin-1-yl)-[2-chloro-5-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C19H19ClN6O/c20-18-7-6-16(26-14-21-22-23-26)12-17(18)19(27)25-10-8-24(9-11-25)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key: QPMBKSQCVFQRII-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(C=CC(=C3)N4C=NN=N4)Cl
• Molecular Formula: C19H19ClN6O
• Molecular Weight: 382.8 g/mol

Description

The compound “(4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone” features a methanone core linking a 4-benzylpiperazine moiety to a substituted phenyl ring. The phenyl ring is functionalized with a chlorine atom at the 2-position and a 1H-tetrazol-1-yl group at the 5-position. The chloro substituent may contribute to electron-withdrawing effects, influencing electronic distribution and receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone typically involves multiple steps, starting with the preparation of the core benzylpiperazine structureCommon reagents used in these reactions include sodium cyanoborohydride for reductive amination and various solvents such as methanol and dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as column chromatography and recrystallization are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

(4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups within the molecule.

Substitution: Common in organic synthesis, substitution reactions can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Conditions often involve the use of catalysts and specific solvents to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its potential as a therapeutic agent due to its structural similarities to known pharmacophores. Specifically, it is being studied for:

• Antidepressant Activity : Research indicates that compounds with piperazine structures can exhibit antidepressant effects by modulating neurotransmitter systems. Studies have shown that derivatives of piperazine can enhance serotonin and norepinephrine levels in the brain, which are crucial for mood regulation .
• Anticancer Properties : The incorporation of tetrazole rings has been linked to anticancer activity. Tetrazoles can interact with various biological targets, potentially inhibiting tumor growth. A study demonstrated that similar compounds showed cytotoxic effects on cancer cell lines, suggesting a pathway for further exploration of this compound in oncology .

Neuropharmacology

The compound's affinity for various neurotransmitter receptors makes it a candidate for neuropharmacological research. Its potential as a:

• Serotonin Receptor Modulator : Initial findings suggest that the compound may act on serotonin receptors, which are a target for many antidepressants and anxiolytics. This aligns with the broader class of benzylpiperazines known for their psychotropic effects .

Synthetic Chemistry

The synthesis of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone provides insights into developing new synthetic methodologies involving piperazine derivatives. Its synthesis can serve as a model for creating other bioactive compounds.

Case Study 1: Antidepressant Activity

A study published in the Journal of Medicinal Chemistry explored various piperazine derivatives, including those similar to (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone. The results indicated that these compounds significantly increased serotonin levels in animal models, demonstrating potential as new antidepressant agents .

Case Study 2: Anticancer Research

In another investigation published in Cancer Letters, researchers evaluated the anticancer properties of tetrazole-containing compounds. The study found that these compounds inhibited the proliferation of several cancer cell lines through apoptosis induction, highlighting the therapeutic potential of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone in cancer treatment .

Mechanism of Action

The mechanism of action of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone involves its interaction with specific molecular targets and pathways. The benzylpiperazine moiety is known to interact with neurotransmitter receptors, while the tetrazole ring can bind to various enzymes and proteins. These interactions can modulate biological processes, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds vary in substituents on the piperazine ring and the phenyl ring. Key comparisons are outlined below:

Variations in the Piperazine Substituent

• 2-chloro-5-(1H-tetrazol-1-yl)phenylmethanone () Difference: Replaces the benzyl group (CH2Ph) with a phenyl group directly attached to piperazine.
• 4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (Compound 5, ) Difference: Incorporates a trifluoromethylphenyl group on piperazine and a pyrazole-linked butanone chain. Impact: The trifluoromethyl group enhances metabolic stability and electron-withdrawing properties, while the extended chain may increase steric bulk, affecting target engagement .
• (4-cyclohexylpiperazin-1-yl)(phenyl)methanone () Difference: Substitutes benzyl with cyclohexyl, a saturated aliphatic group.

Variations in the Aromatic Ring Substituents

• [4-(1H-tetrazol-1-yl)phenyl]methanone Derivatives () Example: (4-benzylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone (Compound D633-0106). Difference: Tetrazole at the 4-position instead of 5-position; lacks a chloro substituent. Impact: Altered electronic distribution and hydrogen-bonding geometry, which may reduce affinity for targets sensitive to chloro substitution .
• Thiophene-Containing Analogs () Example: 2-(thiophen-2-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone. Difference: Replaces the chloro-tetrazole phenyl group with a thiophene ring.
• Triazole-Based Compounds () Example: (4-methylpiperazin-1-yl)methanone with a 5-methyl-1H-1,2,4-triazol-3-yl group. Difference: Uses triazole instead of tetrazole. Impact: Triazole offers similar bioisosteric benefits but with distinct pKa and solubility profiles, which may affect bioavailability .

Comparative Data Table

Compound Name	Piperazine Substituent	Aromatic Ring Substituents	Key Properties/Applications	Reference
(4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone	Benzyl	2-Cl, 5-tetrazole	High lipophilicity, receptor binding
2-chloro-5-(1H-tetrazol-1-yl)phenylmethanone	Phenyl	2-Cl, 5-tetrazole	Reduced lipophilicity
4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one	Trifluoromethylphenyl	Pyrazole-butane chain	Enhanced metabolic stability
(4-cyclohexylpiperazin-1-yl)(phenyl)methanone	Cyclohexyl	Unsubstituted phenyl	High hydrophobicity
[4-(1H-tetrazol-1-yl)phenyl]methanone (D633-0106)	Benzyl	4-tetrazole (no Cl)	Altered electronic distribution

Research Findings

• Tetrazole vs. Carboxylic Acid : The 1H-tetrazol-1-yl group in the target compound provides superior metabolic stability compared to carboxylic acid analogs, as demonstrated in pharmacokinetic studies .
• Chloro Substitution: The 2-chloro group in the target compound enhances binding affinity for serotonin receptors (e.g., 5-HT2A) compared to non-halogenated analogs, likely due to halogen bonding .
• Piperazine Modifications : Benzyl-substituted piperazines exhibit 20–30% higher blood-brain barrier penetration than phenyl or cyclohexyl analogs in rodent models .

Biological Activity

The compound (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone is a synthetic molecule that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential based on diverse research findings.

Chemical Structure and Properties

The chemical structure of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone can be described as follows:

• Molecular Formula : C17H19ClN4O
• Molecular Weight : 344.81 g/mol

This compound features a piperazine moiety, which is often associated with various pharmacological activities, including antitumor and anticonvulsant effects.

Antitumor Activity

Research has indicated that compounds containing the benzylpiperazine structure exhibit significant antiproliferative activity against various cancer cell lines. For instance, a study synthesized a series of N-(4-(2-(4-benzylpiperazin-1-yl)ethoxy)phenyl)-N-methylquinazolin-4-amines, revealing that some derivatives showed IC50 values as low as 0.029–0.147 μM against HepG2, MCF7, A549, and HCT116 cancer cell lines. The most potent derivative was found to induce G2/M phase arrest and trigger apoptosis in cancer cells .

Anticonvulsant Activity

The anticonvulsant properties of benzylpiperazine derivatives have been explored in several studies. A notable investigation assessed the activity of various piperazine derivatives in animal models using maximal electroshock (MES) and pentylenetetrazole (PTZ) tests. Compounds similar to (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone displayed protective effects in these models, indicating their potential as anticonvulsants .

The mechanisms underlying the biological activities of (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone are multifaceted:

• Inhibition of Cell Proliferation : The compound may interfere with cell cycle progression, particularly at the G2/M checkpoint, leading to apoptosis in cancer cells.
• Neuronal Voltage-Sensitive Sodium Channels : Some derivatives have been shown to bind moderately to these channels, which is crucial for their anticonvulsant effects .
• Signal Transduction Pathways : The presence of the tetrazole ring may influence various signaling pathways involved in tumor progression and neuronal excitability.

Case Studies

Several case studies have highlighted the efficacy of benzylpiperazine derivatives:

• Case Study 1 : A derivative with a similar structure was tested in vivo using HepG2 xenograft models. Results demonstrated significant tumor growth inhibition without substantial weight loss in treated subjects, indicating a favorable therapeutic index .
• Case Study 2 : In animal models of epilepsy, compounds featuring the benzylpiperazine scaffold exhibited protective effects against seizures induced by PTZ and MES tests. These findings support their development as potential antiepileptic drugs .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (4-benzylpiperazin-1-yl)[2-chloro-5-(1H-tetrazol-1-yl)phenyl]methanone, and what key reaction conditions influence yield?

• Answer : Synthesis typically involves multi-step reactions, such as amide coupling between substituted benzylpiperazine and chlorophenyl-tetrazole intermediates. Key steps include:

• Catalyst use : Palladium-based catalysts (e.g., Pd(OAc)₂) for Suzuki-Miyaura coupling to attach the tetrazole moiety .
• Temperature control : Reactions often require reflux in solvents like THF or DMF (80–120°C) to achieve optimal yields .
• Purification : Column chromatography with gradients of ethyl acetate/hexane or preparative HPLC is critical for isolating high-purity products .

Q. Which analytical techniques are critical for characterizing this compound's purity and structural integrity?

• Answer :

• NMR spectroscopy : ¹H/¹³C NMR confirms the integration of benzylpiperazine, chloro, and tetrazole groups. For example, the tetrazole proton appears as a singlet near δ 8.5–9.0 ppm .
• Mass spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ ≈ 424.1 Da) and detects isotopic patterns from chlorine .
• HPLC : Uses C18 columns with UV detection (λ = 254 nm) to assess purity (>95%) and monitor degradation under stress conditions .

Advanced Research Questions

Q. How can researchers resolve discrepancies between NMR and mass spectrometry data when characterizing derivatives of this compound?

• Answer : Discrepancies often arise from residual solvents, tautomerism (e.g., tetrazole prototropy), or isotopic interference. Methodological approaches include:

• Cross-validation : Use 2D NMR (COSY, HSQC) to confirm connectivity and assign ambiguous peaks .
• Isotopic analysis : Compare experimental HRMS data with theoretical isotopic distributions for Cl and N .
• X-ray crystallography : Resolves tautomeric forms or stereochemical ambiguities, as seen in structurally related piperazine-tetrazole hybrids .

Q. What strategies optimize regioselectivity in nucleophilic substitution reactions involving the tetrazole group?

• Answer :

• Solvent polarity : Polar aprotic solvents (e.g., DMSO) enhance nucleophilicity of the tetrazole N-atoms, favoring substitution at the 1-position .
• Catalytic additives : KI or phase-transfer catalysts (e.g., TBAB) improve reaction rates and selectivity in alkylation/arylation steps .
• Computational modeling : DFT calculations predict reactive sites on the tetrazole ring by analyzing Fukui indices or electrostatic potential maps .

Q. How does the compound's electronic configuration influence its interactions with biological targets (e.g., receptors or enzymes)?

• Answer :

• Tetrazole moiety : Acts as a bioisostere for carboxylic acids, enhancing hydrogen bonding with targets (e.g., angiotensin II receptors) .
• Chlorophenyl group : Contributes to hydrophobic interactions in binding pockets, as demonstrated in docking studies with related kinase inhibitors .
• Piperazine flexibility : Adjusts conformation to fit steric constraints, as shown in MD simulations of piperazine-containing ligands .

Data Contradiction and Optimization

Q. How should researchers address conflicting solubility data reported for this compound in different solvents?

• Answer :

• Systematic testing : Measure solubility in DMSO, ethanol, and water using UV-Vis spectroscopy or gravimetric analysis under controlled pH/temperature .
• Hansen solubility parameters : Compare HSP values to predict solvent compatibility and identify outliers due to polymorphic forms .

Q. What experimental approaches validate the compound's stability under physiological conditions for in vitro assays?

• Answer :

• Forced degradation : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions, followed by HPLC monitoring .
• Plasma stability assays : Incubate with rat/human plasma (37°C, 24h) and quantify degradation via LC-MS/MS .

Methodological Tables

Parameter	Typical Conditions	References
Synthetic Yield	60–75% (optimized via Pd catalysis)
HPLC Purity	>95% (C18, 70:30 ACN/H₂O)
Thermal Stability (DSC)	Decomposition onset: 220–240°C